![molecular formula C18H13FN4OS B5084686 N-1H-benzimidazol-2-yl-2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetamide](/img/structure/B5084686.png)
N-1H-benzimidazol-2-yl-2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1H-benzimidazol-2-yl-2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetamide, commonly known as BF-168, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
BF-168 exerts its therapeutic effects by targeting specific molecular pathways in cells. In cancer cells, BF-168 inhibits the activity of the protein kinase CK2, which is involved in cell proliferation and survival. In inflammatory cells, BF-168 inhibits the activation of NF-κB by blocking the activity of the protein IKKβ, which is involved in the signaling cascade leading to NF-κB activation. In neurological cells, BF-168 reduces neuroinflammation by inhibiting the activity of the protein COX-2, which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects:
BF-168 has been shown to have various biochemical and physiological effects in cells. In cancer cells, BF-168 induces cell cycle arrest and apoptosis, leading to reduced cell proliferation and survival. In inflammatory cells, BF-168 reduces the production of inflammatory cytokines, leading to reduced inflammation. In neurological cells, BF-168 reduces neuroinflammation and improves cognitive function, potentially through the modulation of synaptic plasticity and neurotrophic factors.
Advantages and Limitations for Lab Experiments
BF-168 has several advantages for lab experiments, including its high potency and selectivity for specific molecular targets. However, BF-168 also has limitations, including its poor solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
BF-168 has several potential future directions for research, including its use as a therapeutic agent in cancer, inflammation, and neurological disorders. Additionally, BF-168 could be used as a tool compound for studying specific molecular pathways in cells. Further research is needed to optimize the synthesis and formulation of BF-168, as well as to investigate its potential clinical applications.
Synthesis Methods
BF-168 can be synthesized through a multi-step process involving the reaction of 2-chloro-1,3-thiazole with 2-fluoroaniline, followed by the reaction of the resulting intermediate with 2-aminobenzimidazole and acetic anhydride. The final product is obtained through purification and isolation processes.
Scientific Research Applications
BF-168 has been studied for its potential therapeutic effects in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, BF-168 has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In inflammation research, BF-168 has been found to reduce inflammation by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of inflammatory genes. In neurological disorder research, BF-168 has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN4OS/c19-13-6-2-1-5-12(13)17-20-11(10-25-17)9-16(24)23-18-21-14-7-3-4-8-15(14)22-18/h1-8,10H,9H2,(H2,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJPBJBJMIALYAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=CS2)CC(=O)NC3=NC4=CC=CC=C4N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-benzimidazol-2-yl)-2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.